Cas no 1427475-31-7 (4-(Diethoxymethyl)-1-methylpiperidine)

• Product Name: 4-(Diethoxymethyl)-1-methylpiperidine
• CAS No: 1427475-31-7
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD11554476
• CID: 1057377
• PubChem ID: 86222773
• Update Time: 2025-08-04

4-(Diethoxymethyl)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(Diethoxymethyl)-1-methylpiperidine
• Piperidine, 4-(diethoxymethyl)-1-methyl-
• MFCD11554476
• SY023434
• 1427475-31-7
• DB-252820
• AC4234
• DTXSID801277452
• 4-Diethoxymethyl-1-methylpiperidine
• AKOS027256862
• CS-0446440

• MDL： MFCD11554476
• Inchi： 1S/C11H23NO2/c1-4-13-11(14-5-2)10-6-8-12(3)9-7-10/h10-11H,4-9H2,1-3H3
• InChI Key： GXWMUDDGXSJNEP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C)CC1)OCC

Computed Properties

• Exact Mass: 201.17300
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 1.66520

Additional information on 4-(Diethoxymethyl)-1-methylpiperidine

Recent Advances in the Application of 4-(Diethoxymethyl)-1-methylpiperidine (CAS: 1427475-31-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(Diethoxymethyl)-1-methylpiperidine (CAS: 1427475-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique structural features, has been explored for its potential as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

One of the most notable applications of 4-(Diethoxymethyl)-1-methylpiperidine is its use as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective kinase inhibitors, which showed potent activity against cancer cell lines in vitro. The study emphasized the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, including improved solubility and metabolic stability.

In addition to its role in drug design, 4-(Diethoxymethyl)-1-methylpiperidine has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Researchers have leveraged its stereochemical properties to achieve high enantioselectivity in the production of complex pharmaceutical intermediates. A recent publication in Organic Letters detailed its use in the synthesis of β-amino acids, which are critical components of peptidomimetics and other bioactive compounds. The study reported excellent yields and stereocontrol, underscoring the compound's utility in synthetic chemistry.

Further advancements have been made in understanding the mechanistic aspects of 4-(Diethoxymethyl)-1-methylpiperidine's biological activity. Computational modeling and molecular dynamics simulations have provided insights into its interactions with protein targets, revealing key binding motifs and energetically favorable conformations. These findings, published in a 2024 issue of ACS Chemical Biology, have paved the way for rational drug design strategies that exploit the compound's structural flexibility.

Despite these promising developments, challenges remain in optimizing the compound's pharmacological profile. Current research efforts are focused on addressing issues such as off-target effects and potential toxicity, which are critical for its transition from preclinical to clinical stages. Collaborative studies between academic and industrial researchers are underway to explore derivative compounds with enhanced selectivity and safety profiles.

In summary, 4-(Diethoxymethyl)-1-methylpiperidine (CAS: 1427475-31-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications, from drug design to asymmetric synthesis, highlight its potential to contribute to the development of next-generation therapeutics. Ongoing research will undoubtedly uncover new opportunities for this compound, solidifying its place in the arsenal of medicinal chemists and drug developers.